Cas no 2171939-07-2 (1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171939-07-2
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5928120
• PubChem ID: 165590173
• Update Time: 2025-06-10

1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1618001
• 2171939-07-2

• Inchi： 1S/C12H23N3/c1-6-7-15-10(9(2)13)8-11(14-15)12(3,4)5/h8-9H,6-7,13H2,1-5H3
• InChI Key： FEOSXJFYVFCVPP-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C(C)N)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171939-07-2)

1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171939-07-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms, substituted with a tert-butyl group and a propyl chain. The ethan-1-amine moiety further enhances its versatility, making it a valuable intermediate for synthesizing more complex structures.

The compound's structural attributes, particularly the 3-tert-butyl-1-propyl-1H-pyrazole scaffold, are of great interest to researchers exploring bioactive molecules and pharmaceutical intermediates. Recent studies highlight its potential in modulating enzymatic activity or serving as a building block for drug discovery. Given the rising demand for heterocyclic compounds in drug development, this molecule aligns with current trends in targeting kinase inhibitors and GPCR modulators.

In addition to pharmaceutical applications, 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine has shown promise in material science. Its rigid pyrazole ring and hydrophobic tert-butyl group make it suitable for designing advanced polymers or coordination complexes. Researchers are investigating its role in creating metal-organic frameworks (MOFs), which are pivotal for gas storage and catalysis.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing its yield and purity is a focal point for industrial-scale production, especially given the growing emphasis on green chemistry and sustainable synthesis. Laboratories are exploring microwave-assisted reactions and flow chemistry techniques to enhance efficiency.

From a commercial perspective, CAS No. 2171939-07-2 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing it in catalogs catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are critical considerations for buyers.

Safety and handling of 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended during handling. The compound's stability under various conditions is a subject of ongoing research, particularly for long-term storage.

In summary, 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171939-07-2) represents a multifaceted compound with applications spanning drug discovery, material engineering, and industrial chemistry. Its unique structure and functional groups position it as a key player in advancing scientific innovation. As research progresses, this molecule is likely to feature prominently in patents and publications, reflecting its growing importance.